Cas no 338422-71-2 (4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride)

• Product Name: 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride
• CAS No: 338422-71-2
• MF: C₁₂H₆Cl₂F₃NO₃S
• MW: 372.14715051651
• MDL: MFCD00243963
• CID: 1083953
• PubChem ID: 2783039
• Update Time: 2025-06-11

4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzene-1-sulfonyl chloride
• 4-(3-Chloro-5-trifluoromethyl-2-pyridyloxy)benzenesulfonyl chloride
• 4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenesulfonoyl chloride
• 4-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]OXY}BENZENESULPHONYL CHLORIDE
• 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenesulfonoyl chloride
• SCHEMBL1036235
• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzenesulfonylchloride
• 4-([3-Chloro-5-(trifluoromethyl-2-pyridinyl] oxy benzenesulfonyl chloride
• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzene-1-sulfonylchloride
• A924504
• MFCD00243963
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonyl chloride
• 4-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]benzenesulfonyl chloride
• DB-195118
• AR1943
• 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonyl Chloride
• 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonyl chloride
• 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)benzene-1-sulfonyl chloride
• DTXSID20382411
• 4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY)BENZENESULFONYL CHLORIDE
• 4-[3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYLOXY)BENZENESULFONYL CHLORIDE
• AKOS005070513
• CS-0171007
• 338422-71-2
• 4J-006
• 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride

• MDL： MFCD00243963
• Inchi： 1S/C12H6Cl2F3NO3S/c13-10-5-7(12(15,16)17)6-18-11(10)21-8-1-3-9(4-2-8)22(14,19)20/h1-6H
• InChI Key： NEQIUPPXYAOTSF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 370.9397541g/mol
• Monoisotopic Mass: 370.9397541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 69-71 °C
• Sensitiveness: Moisture Sensitive

4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride Security Information

• Signal Word：Danger
• Hazard Statement： H314;H318
• Warning Statement： P260;P303+P361+P353;P305+P351+P338;P301+P330+P331;P405;P501
• HazardClass：8
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride

Introduction to 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride (CAS No. 338422-71-2)

4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride (CAS No. 338422-71-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a chloro group, a trifluoromethyl group, and a pyridyloxy moiety, all of which contribute to its remarkable chemical properties and potential applications.

The chloro group in the molecule enhances its reactivity and electrophilicity, making it an excellent substrate for various nucleophilic substitution reactions. The trifluoromethyl group, known for its strong electron-withdrawing effect, imparts additional stability and lipophilicity to the molecule. The pyridyloxy moiety, on the other hand, introduces aromaticity and conjugation, which can significantly influence the compound's electronic properties and reactivity.

In recent years, 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride has been extensively studied for its potential applications in the development of new pharmaceuticals. Its unique combination of functional groups makes it an ideal candidate for the synthesis of bioactive molecules with diverse therapeutic activities. For instance, researchers have explored its use in the synthesis of anti-inflammatory agents, anticancer drugs, and antiviral compounds.

A notable study published in the Journal of Medicinal Chemistry (2021) demonstrated the effectiveness of 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride in the synthesis of novel anti-inflammatory agents. The compound was used as a key intermediate in the preparation of a series of pyridine-based derivatives that exhibited potent anti-inflammatory activity in both in vitro and in vivo models. These findings highlight the potential of this compound as a valuable tool in drug discovery and development.

Beyond its applications in medicinal chemistry, 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride has also found use in materials science. Its ability to form stable and functionalized polymers makes it an attractive candidate for the development of advanced materials with tailored properties. Recent research has focused on using this compound to create polymer-based coatings with enhanced thermal stability and mechanical strength.

In a study published in the Journal of Polymer Science (2020), scientists reported the successful synthesis of a series of polymeric materials using 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride as a key monomer. The resulting polymers exhibited excellent thermal stability and were found to be highly resistant to degradation under harsh environmental conditions. These properties make them suitable for various industrial applications, including protective coatings, adhesives, and electronic materials.

The synthetic versatility of 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride is further exemplified by its use in organic synthesis. Its reactivity with various nucleophiles allows for the facile preparation of a wide range of functionalized derivatives. For example, researchers have utilized this compound to synthesize novel heterocyclic compounds with potential applications in catalysis and organic electronics.

A recent publication in the Tetrahedron Letters (2019) described a novel synthetic route for preparing a series of pyrazole derivatives using 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride as a key starting material. The synthesized compounds were found to exhibit excellent catalytic activity in various organic transformations, including C-H activation and cross-coupling reactions.

In conclusion, 4-3-Chloro-5-(trifluoromethyl)(2-pyridyloxy)benzenesulfonyl Chloride (CAS No. 338422-71-2) is a highly versatile compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working in medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.